1-Benzyl-2-oxo-N-thiophen-3-yl-1,6-diazaspiro[3.3]heptane-6-carboxamide

• IUPAC Name: 1-benzyl-2-oxo-N-thiophen-3-yl-1,6-diazaspiro[3.3]heptane-6-carboxamide
• InChI: InChI=1S/C17H17N3O2S/c21-15-8-17(20(15)9-13-4-2-1-3-5-13)11-19(12-17)16(22)18-14-6-7-23-10-14/h1-7,10H,8-9,11-12H2,(H,18,22)
• InChI Key: XNZXMWIORPPWDT-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C12CN(C2)C(=O)NC3=CSC=C3)CC4=CC=CC=C4
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

1-Benzyl-2-oxo-N-thiophen-3-yl-1,6-diazaspiro[3.3]heptane-6-carboxamide, also known as BCTC, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. BCTC is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which plays a crucial role in nociception and pain sensation.

Mechanism of Action

1-Benzyl-2-oxo-N-thiophen-3-yl-1,6-diazaspiro[3.3]heptane-6-carboxamide acts as a competitive antagonist of TRPV1, binding to the channel's pore region and preventing the influx of calcium ions. This leads to a reduction in nociceptive signaling and pain sensation.
Biochemical and Physiological Effects:
1-Benzyl-2-oxo-N-thiophen-3-yl-1,6-diazaspiro[3.3]heptane-6-carboxamide has been shown to effectively reduce pain sensation in animal models of inflammatory and neuropathic pain. It has also been shown to reduce thermal hyperalgesia and mechanical allodynia, both of which are characteristic of chronic pain conditions.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-Benzyl-2-oxo-N-thiophen-3-yl-1,6-diazaspiro[3.3]heptane-6-carboxamide is its selectivity for TRPV1, which reduces the likelihood of off-target effects. However, its potency and selectivity can also make it challenging to work with in lab experiments. Additionally, the synthesis of 1-Benzyl-2-oxo-N-thiophen-3-yl-1,6-diazaspiro[3.3]heptane-6-carboxamide can be complex and time-consuming, which can limit its availability for research purposes.

Future Directions

There are several potential future directions for research on 1-Benzyl-2-oxo-N-thiophen-3-yl-1,6-diazaspiro[3.3]heptane-6-carboxamide. One area of interest is the development of more potent and selective TRPV1 antagonists, which could have even greater therapeutic potential. Another area of interest is the investigation of the role of TRPV1 in other physiological processes, such as inflammation and cancer. Finally, the development of new methods for synthesizing 1-Benzyl-2-oxo-N-thiophen-3-yl-1,6-diazaspiro[3.3]heptane-6-carboxamide could make it more widely available for research purposes.

Synthesis Methods

The synthesis of 1-Benzyl-2-oxo-N-thiophen-3-yl-1,6-diazaspiro[3.3]heptane-6-carboxamide involves the reaction of 2-(2-thienyl)acetic acid with benzylamine to form 2-benzylthiophene. This is followed by the reaction of 2-benzylthiophene with 1,6-diaminohexane to form the spirocyclic intermediate. The final step involves the reaction of the spirocyclic intermediate with ethyl chloroformate to yield 1-Benzyl-2-oxo-N-thiophen-3-yl-1,6-diazaspiro[3.3]heptane-6-carboxamide.

Scientific Research Applications

1-Benzyl-2-oxo-N-thiophen-3-yl-1,6-diazaspiro[3.3]heptane-6-carboxamide has been extensively studied for its potential therapeutic applications in pain management. TRPV1 plays a crucial role in the sensation of pain, and its overactivation can lead to chronic pain conditions. 1-Benzyl-2-oxo-N-thiophen-3-yl-1,6-diazaspiro[3.3]heptane-6-carboxamide has been shown to effectively block TRPV1, thereby reducing pain sensation.